Cas no 53538-13-9 ((2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate)
53538-13-9 structure
Product Name:(2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate
CAS No:53538-13-9
MF:C22H20O11
MW:460.387607574463
CID:837744
PubChem ID:13844658
Update Time:2025-04-19
(2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate
- APIGENIN 7-OMETHYLGLUCURONIDE
- Apigenin 7-O-methylglucuronide
- Apigenin-7-O-β-D-glucuronide methyl ester
- [ "Apigenin-7-O-β-D-glucuronide methyl ester" ]
- methyl (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-{[5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl]oxy}oxane-2-carboxylate
- (2S,3S,4S,5R,6S)-Methyl3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate
- 53538-13-9
- methyl (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylate
- AKOS024258585
- BDBM50251270
- CHEMBL464868
- FS-9987
- PD183940
- apigenin-7-O-beta-D-glucuronide methyl ester
- Apigenin 7-O-beta-D-glucuronopyranoside methyl ester
- Apigenin 7-(6''-methylgalacturonide)
- METHYL (2S,3S,4S,5R,6S)-3,4,5-TRIHYDROXY-6-{[5-HYDROXY-2-(4-HYDROXYPHENYL)-4-OXOCHROMEN-7-YL]OXY}OXANE-2-CARBOXYLATE
-
- Inchi: 1S/C22H20O11/c1-30-21(29)20-18(27)17(26)19(28)22(33-20)31-11-6-12(24)16-13(25)8-14(32-15(16)7-11)9-2-4-10(23)5-3-9/h2-8,17-20,22-24,26-28H,1H3/t17-,18-,19+,20-,22+/m0/s1
- InChI Key: XXKIWCKZQFBXIR-SXFAUFNYSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)OC)O)O)O)OC1=CC(=C2C(C=C(C3C=CC(=CC=3)O)OC2=C1)=O)O
Computed Properties
- Exact Mass: 460.10056145g/mol
- Monoisotopic Mass: 460.10056145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 761
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 172Ų
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.6±0.1 g/cm3
- Boiling Point: 842.4±65.0 °C at 760 mmHg
- Flash Point: 295.2±27.8 °C
- Vapor Pressure: 0.0±3.3 mmHg at 25°C
(2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
(2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5447-5 mg |
Apigenin 7-O-methylglucuronide |
53538-13-9 | 5mg |
¥4465.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A51890-5 mg |
(2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate |
53538-13-9 | 5mg |
¥4640.0 | 2022-04-28 | ||
| TargetMol Chemicals | TN5447-5mg |
Apigenin 7-O-methylglucuronide |
53538-13-9 | 5mg |
¥ 8990 | 2024-07-20 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A51890-5mg |
(2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate |
53538-13-9 | ,98.0% | 5mg |
¥4640.0 | 2023-09-08 | |
| TargetMol Chemicals | TN5447-5 mg |
Apigenin 7-O-methylglucuronide |
53538-13-9 | 98% | 5mg |
¥ 3,230 | 2023-07-11 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5447-1 mL * 10 mM (in DMSO) |
Apigenin 7-O-methylglucuronide |
53538-13-9 | 1 mL * 10 mM (in DMSO) |
¥ 3330 | 2023-09-07 | ||
| A2B Chem LLC | AG28286-1mg |
Apigenin 7-O-methylglucuronide |
53538-13-9 | 98.0% | 1mg |
$1424.00 | 2023-12-30 | |
| A2B Chem LLC | AG28286-5mg |
Apigenin 7-O-methylglucuronide |
53538-13-9 | Yellow | 5mg |
$660.00 | 2024-04-19 | |
| TargetMol Chemicals | TN5447-1 ml * 10 mm |
Apigenin 7-O-methylglucuronide |
53538-13-9 | 1 ml * 10 mm |
¥ 11230 | 2024-07-20 |
(2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
53538-13-9 ((2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate) Related Products
- 60218-13-5(3-Methylflavone-8-carboxylic Acid Acyl-β-D-glucuronide)
- 109232-77-1(Camellianin A)
- 29741-09-1(Apigenin 7-glucuronide)
- 53527-42-7(Luteolin-3-O-beta-D-glucuronide)
- 56317-12-5(Luteolin 3'-galacturonide)
- 51059-44-0(Wogonoside)
- 29741-10-4(Luteolin- 7-\u200bO-Glucuronide)
- 119738-57-7(Clerodendrin)
- 21967-41-9(Baicalin)
- 119262-68-9(Scutellarin methyl ester)
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